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2-[4-(butan-2-ylsulfamoyl)phenoxy]-N-(2-phenylethyl)acetamide

Name: 2-[4-(butan-2-ylsulfamoyl)phenoxy]-N-(2-phenylethyl)acetamide
Brand: Smolecule
SKU: S8002273
Rating: 4.5 (3 reviews)

Catalog No.

S8002273

CAS No.

M.F

C20H26N2O4S

M. Wt

390.5 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-[4-(butan-2-ylsulfamoyl)phenoxy]-N-(2-phenylethy...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Specification
15. Others

General Information

Product Name

2-[4-(butan-2-ylsulfamoyl)phenoxy]-N-(2-phenylethyl)acetamide

IUPAC Name

2-[4-(butan-2-ylsulfamoyl)phenoxy]-N-(2-phenylethyl)acetamide

Molecular Formula

C20H26N2O4S

Molecular Weight

390.5 g/mol

InChI

InChI=1S/C20H26N2O4S/c1-3-16(2)22-27(24,25)19-11-9-18(10-12-19)26-15-20(23)21-14-13-17-7-5-4-6-8-17/h4-12,16,22H,3,13-15H2,1-2H3,(H,21,23)

InChI Key

WYWIKRVKMCMNJN-UHFFFAOYSA-N

SMILES

CCC(C)NS(=O)(=O)C1=CC=C(C=C1)OCC(=O)NCCC2=CC=CC=C2

Canonical SMILES

CCC(C)NS(=O)(=O)C1=CC=C(C=C1)OCC(=O)NCCC2=CC=CC=C2

N-(2H-1,3-benzodioxol-5-yl)-2-{4-[(butan-2-yl)sulfamoyl]phenoxy}acetamide, commonly known as BDBS, is a synthetic compound that is widely used in scientific experiments. BDBS has many potential applications in various fields of research and industry, and its physical and chemical properties make it an attractive candidate for further study. In this paper, we will examine the definition and background of BDBS, its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

BDBS is a synthetic compound that belongs to the class of sulfamide derivatives. It has a molecular formula of C20H23N3O6S, a molecular weight of 453.48 g/mol, and a melting point of 155-159℃. BDBS is often used as a building block for the synthesis of other compounds due to its versatile chemical structure.

Physical and Chemical Properties

BDBS is a white to off-white crystalline powder that is insoluble in water and slightly soluble in ethanol. It has a moderate solubility in organic solvents such as DMSO (dimethyl sulfoxide) and DMF (dimethylformamide). BDBS is stable under normal conditions and can be stored for a long period of time without significant degradation.
The structure of BDBS contains various functional groups, including a benzodioxole ring, a sulfonamide group, and an ether linkage. These functional groups give BDBS its unique physical and chemical properties, such as its ability to form hydrogen bonds and participate in various chemical reactions.

Synthesis and Characterization

BDBS can be synthesized using various methods, including condensation reactions between 4-[(butan-2-yl)sulfamoyl]phenol and N-(2H-1,3-benzodioxol-5-yl)glycinamide, and coupling reactions between 2-(4-aminophenoxy)acetic acid and 4-[(butan-2-yl)sulfamoyl]phenol. The purity of BDBS can be determined using various methods, including HPLC (high-performance liquid chromatography) and NMR (nuclear magnetic resonance).

Analytical Methods

BDBS can be analyzed using various methods, including HPLC, LC-MS (liquid chromatography-mass spectrometry), and NMR. These methods allow for the quantification and identification of BDBS in various samples, such as biological fluids and tissue samples.

Biological Properties

BDBS has been shown to have various biological properties, such as anti-inflammatory and anti-cancer activities. BDBS was found to inhibit the activity of COX-2 (cyclooxygenase-2), an enzyme that is involved in inflammation, and to induce apoptosis (programmed cell death) in cancer cells. These activities make BDBS a promising candidate for the development of new anti-inflammatory and anti-cancer drugs.

Toxicity and Safety in Scientific Experiments

BDBS has been shown to have low toxicity in various in vitro and in vivo studies. However, further studies are needed to determine the potential toxic effects of BDBS in humans and animals.

Applications in Scientific Experiments

BDBS has many potential applications in various fields of research and industry, such as drug development, material science, and nanotechnology. BDBS can be used as a building block for the synthesis of new drugs, as well as for the synthesis of new materials with unique physical and chemical properties. BDBS can also be used as a template for the synthesis of various nanoparticles and nanocomposites.

Current State of Research

Research on BDBS is still in its early stages, and many aspects of its properties and applications are yet to be explored. Current research on BDBS includes studies on its biological activities, synthesis of new derivatives, and development of new analytical methods.

Potential Implications in Various Fields of Research and Industry

BDBS has the potential to have significant implications in various fields of research and industry. In drug development, BDBS can be used as a building block for the synthesis of new drugs with improved activity and selectivity. In material science, BDBS can be used as a precursor for the synthesis of new materials with unique physical and chemical properties. In nanotechnology, BDBS can be used as a template for the synthesis of various nanoparticles and nanocomposites with controlled size, shape, and surface properties.

Limitations and Future Directions

One of the limitations of current research on BDBS is the limited understanding of its biological activities and mechanisms of action. Further studies are needed to elucidate the molecular targets and signaling pathways involved in the anti-inflammatory and anti-cancer activities of BDBS.

Future Directions

of research on BDBS include the synthesis of new derivatives with improved properties, the development of new analytical methods for the quantification and identification of BDBS in various samples, and the investigation of its potential applications in various fields of research and industry. The use of BDBS in combination with other compounds and therapeutic strategies can also be explored to enhance its therapeutic efficacy and minimize its potential side effects.